Cas no 1057670-86-6 (3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal)

• Product Name: 3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal
• CAS No: 1057670-86-6
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• MDL: MFCD07772924
• CID: 4969500
• PubChem ID: 53403928
• Update Time: 2026-02-27

3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-(trifluoromethyl)phenyl)propanal
• 3-(2'-Chloro-5'-(trifluoromethyl)phenyl)propionaldehyde
• 3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal

• MDL： MFCD07772924
• Inchi： 1S/C10H8ClF3O/c11-9-4-3-8(10(12,13)14)6-7(9)2-1-5-15/h3-6H,1-2H2
• InChI Key： CTDAPZZIAXOHHW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal

Comprehensive Overview of 3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal (CAS No. 1057670-86-6)

3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal (CAS No. 1057670-86-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro and trifluoromethyl substituent on the phenyl ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection formulations.

The growing demand for trifluoromethylated compounds in modern chemistry has positioned 3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal as a compound of significant interest. Its CAS No. 1057670-86-6 is often queried in scientific databases, reflecting its importance in the development of novel therapeutics and agrochemicals. The compound's propanal functional group further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the rise of green chemistry and sustainable synthesis methods has spurred interest in optimizing the production of 3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal. Researchers are exploring catalytic processes to improve yield and reduce environmental impact, addressing common search queries like "eco-friendly synthesis of trifluoromethyl phenyl derivatives." This aligns with global trends toward sustainable industrial practices.

The compound's applications extend to material science, where its aryl-aldehyde structure serves as a building block for advanced polymers. Searches for "1057670-86-6 applications" often highlight its role in creating high-performance materials with tailored properties. Its thermal stability and compatibility with various substrates make it a versatile choice for innovative material design.

Analytical characterization of 3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal is another area of focus, with techniques like NMR, HPLC, and mass spectrometry being commonly employed. Queries such as "spectral data for CAS 1057670-86-6" reflect the need for precise identification and purity assessment in research settings. These analytical methods ensure the compound meets stringent quality standards for industrial and academic use.

Future research directions for 3-[2-Chloro-5-(trifluoromethyl)phenyl]propanal may explore its potential in biocatalysis and enantioselective synthesis, addressing the increasing demand for chiral intermediates in pharmaceuticals. As the scientific community continues to investigate its properties, CAS No. 1057670-86-6 remains a compound of enduring relevance in synthetic chemistry.